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Compound of Interest

Compound Name:
5-Chloro-2-methyl-3-

nitrobenzaldehyde

CAS No.: 1613329-99-9

Cat. No.: B3177416

Get Quote

1H NMR Spectrum Analysis: 5-Chloro-2-methyl-
3-nitrobenzaldehyde
CAS: 1613329-99-9 | Formula: C8H6ClNO3 | MW: 199.59[1]

Executive Summary & Spectral Fingerprint
The 1H NMR spectrum of 5-Chloro-2-methyl-3-nitrobenzaldehyde is characterized by three

distinct signal regions. Successful validation requires confirming the trisubstituted aromatic

pattern (meta-coupling) and the integrity of the aldehyde proton, which is sensitive to oxidation.
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Signal
Assignment

Chemical
Shift (δ,
ppm)*

Multiplicity Integration

Coupling
Constant (

)

Structural
Insight

-CHO

(Aldehyde)
10.25 – 10.35 Singlet (s) 1H N/A

Diagnostic for

oxidation

state.[1]

Disappears if

reduced to

alcohol.[1]

Ar-H (C4) 8.10 – 8.15 Doublet (d) 1H Hz

Deshielded

by ortho-

NO2.[1]

Ar-H (C6) 7.80 – 7.85 Doublet (d) 1H Hz

Deshielded

by ortho-

CHO.[1]

Ar-CH3

(Methyl)
2.65 – 2.75 Singlet (s) 3H N/A

Downfield

shift due to

electronic pull

of the

aromatic ring.

[1]

*Note: Shifts are approximated for CDCl3. In DMSO-d6, expect slight downfield shifts,

particularly for the aldehyde proton.

Structural Analysis & Assignments
The Aromatic Region (7.5 – 8.5 ppm)
The aromatic ring possesses two protons at positions 4 and 6.[1] Their splitting pattern is the

most critical quality attribute (CQA) for confirming regio-purity.[1]

H4 (Ortho to Nitro): This proton resides between the Nitro (C3) and Chloro (C5) groups.[1]

The strong electron-withdrawing nature of the Nitro group shifts this signal downfield (~8.1

ppm).
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H6 (Ortho to Carbonyl): This proton resides between the Aldehyde (C1) and Chloro (C5)

groups.[1] It is deshielded by the carbonyl anisotropy but typically appears slightly upfield

relative to H4.

Coupling (

): Since H4 and H6 are meta to each other, they do not show the large splitting (

Hz) seen in ortho isomers.[1] Instead, they exhibit a sharp meta-coupling of ~2.0–2.5 Hz.[1]

Validation Check: If you see a coupling > 7 Hz, your product is likely the 6-nitro isomer

(impurity).

The Aliphatic Region
Methyl Group (C2): The methyl group is sterically crowded, flanked by the aldehyde and nitro

groups. This environment prevents free rotation in the solid state but averages in solution. Its

shift (~2.7 ppm) is significantly downfield compared to toluene (~2.3 ppm) due to the

electron-deficient ring.[1]

Comparative Analysis: Product vs. Impurities
In drug development, this compound is often synthesized via oxidation of the corresponding

alcohol or nitration of a precursor. The following table contrasts the product with its most

common impurities.

Table 2: Diagnostic Comparison
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Compound Key Feature (1H NMR) Distinction from Target

Target Product CHO singlet (10.3 ppm)
Sharp singlet; no

exchangeable protons.[1]

Precursor (Alcohol) CH2 doublet (~4.8 ppm)

Missing CHO peak. Presence

of broad OH signal (variable).

[1]

Regioisomer (6-Nitro)
Ortho-coupling (

Hz)

Aromatic protons show large

splitting (neighbors).[1]

Over-oxidation (Acid) Broad COOH (~11-13 ppm)
Missing CHO peak. Extremely

broad singlet downfield.[1]

Visualizing the Impurity Logic

Crude Sample
(Unknown Purity)

Check 10.0-10.5 ppm
(Aldehyde Signal)

Check Aromatic Coupling
(7.5-8.5 ppm)Peak Present

Impurity: Alcohol Precursor
(Check ~4.8 ppm)

No Peak

Impurity: Carboxylic Acid
(Check >11 ppm)

No Peak

Target: 5-Chloro-2-methyl-3-nitro
Meta Doublets

(J ~2 Hz)

Impurity: 6-Nitro Isomer
(Ortho Coupling > 7Hz)

Ortho Doublets
(J ~8 Hz)

Click to download full resolution via product page

Figure 1: Decision tree for validating 5-Chloro-2-methyl-3-nitrobenzaldehyde purity via NMR.

Experimental Protocol
To ensure reproducibility and accurate integration (qNMR), follow this specific protocol.

Materials:

Solvent: CDCl3 (Chloroform-d, 99.8% D) + 0.03% TMS (internal standard).[1]
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Note: DMSO-d6 is an alternative but may broaden the aldehyde peak due to water

exchange or hydrogen bonding.[1]

Tube: 5mm High-Precision NMR Tube (Wilmad 528-PP or equivalent).

Procedure:

Massing: Weigh 5–10 mg of the solid sample.

Dissolution: Add 0.6 mL of CDCl3. Cap and invert gently. Ensure the solution is clear yellow;

turbidity indicates inorganic salts or moisture.[1]

Acquisition Parameters (400 MHz+):

Pulse Angle: 30° (to ensure relaxation).

Relaxation Delay (D1):

5 seconds (Critical for accurate integration of the aldehyde proton, which has a long T1).

Scans (NS): 16–32 (Sufficient for S/N > 100).

Spectral Width: -2 to 14 ppm (to catch potential acid impurities).[1]

Data Processing:

Phasing: Apply manual phasing. The aldehyde peak is often sensitive to phase errors.

Baseline: Apply a polynomial baseline correction (Bernstein order 1).

Referencing: Set the TMS peak to 0.00 ppm (or residual CHCl3 to 7.26 ppm).

Troubleshooting & Common Issues
Issue: Aldehyde peak is small or broad.

Cause: The aldehyde may be oxidizing to the carboxylic acid in situ or the sample contains

paramagnetic impurities (e.g., from metal catalysts like PCC/Chromium used in synthesis).
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Solution: Filter the solution through a small plug of silica or Celite into the NMR tube.[1]

Ensure CDCl3 is fresh and acid-free (store over silver foil or K2CO3).[1]

Issue: Extra peaks in the aromatic region.

Cause: Rotamers are unlikely for this molecule.[1] Extra peaks usually indicate the presence

of the 2-chloro-5-nitro isomer (if synthesized via nitration of 2-chlorobenzaldehyde) or

unreacted starting material.[1]

Action: Check the coupling constants. If you see a triplet (t), you may have a mono-

substituted impurity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3177416/docs#1h-nmr-spectrum-analysis-of-5-
chloro-2-methyl-3-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3177416/docs#1h-nmr-spectrum-analysis-of-5-chloro-2-methyl-3-nitrobenzaldehyde
https://www.benchchem.com/product/b3177416/docs#1h-nmr-spectrum-analysis-of-5-chloro-2-methyl-3-nitrobenzaldehyde
https://www.benchchem.com/product/b3177416?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3177416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

